molecular formula C22H21NO2 B8512221 N-(3-Hydroxy-3,3-diphenylpropyl)benzamide CAS No. 60181-44-4

N-(3-Hydroxy-3,3-diphenylpropyl)benzamide

Cat. No.: B8512221
CAS No.: 60181-44-4
M. Wt: 331.4 g/mol
InChI Key: MUVNHRFYPHBBSI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3-Hydroxy-3,3-diphenylpropyl)benzamide is a useful research compound. Its molecular formula is C22H21NO2 and its molecular weight is 331.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

60181-44-4

Molecular Formula

C22H21NO2

Molecular Weight

331.4 g/mol

IUPAC Name

N-(3-hydroxy-3,3-diphenylpropyl)benzamide

InChI

InChI=1S/C22H21NO2/c24-21(18-10-4-1-5-11-18)23-17-16-22(25,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15,25H,16-17H2,(H,23,24)

InChI Key

MUVNHRFYPHBBSI-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(=O)NCCC(C2=CC=CC=C2)(C3=CC=CC=C3)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To the solution of 58.0 g of 3-hydroxy-3,3-diphenylpropylamine in 700 ml of methylene chloride and 30.5 g of pyridine, that of 37.5 g of benzoyl chloride in 300 ml of methylene chloride is added dropwise during 2 hours while stirring and cooling with an ice-bath. Stirring is continued for 1 hour at 0°-5°, the mixture washed twice with 200 ml of N hydrochloric acid, 150 ml of 5% aqueous sodium hydroxide and 25 ml of water each, dried, evaporated and the residue triturated with diethyl ether, to yield the N-benzoyl-3-hydroxy-3,3-diphenylpropylamine melting at 140°-141°.
Name
3-hydroxy-3,3-diphenylpropylamine
Quantity
58 g
Type
reactant
Reaction Step One
Quantity
37.5 g
Type
reactant
Reaction Step One
Quantity
700 mL
Type
solvent
Reaction Step One
Quantity
30.5 g
Type
solvent
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One

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